Cas no 1806849-03-5 (3-(Chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetic acid)
3-(Chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetic acid
-
- Inchi: 1S/C10H7ClF2N2O2/c11-3-7-5(2-8(16)17)1-6(4-14)15-9(7)10(12)13/h1,10H,2-3H2,(H,16,17)
- InChI Key: HPUDYYBSOCFHOF-UHFFFAOYSA-N
- SMILES: ClCC1C(C(F)F)=NC(C#N)=CC=1CC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 332
- XLogP3: 1.4
- Topological Polar Surface Area: 74
3-(Chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029038766-250mg |
3-(Chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetic acid |
1806849-03-5 | 95% | 250mg |
$1,068.20 | 2022-03-31 | |
| Alichem | A029038766-500mg |
3-(Chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetic acid |
1806849-03-5 | 95% | 500mg |
$1,836.65 | 2022-03-31 | |
| Alichem | A029038766-1g |
3-(Chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetic acid |
1806849-03-5 | 95% | 1g |
$2,750.25 | 2022-03-31 |
3-(Chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetic acid Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
Additional information on 3-(Chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetic acid
Introduction to 3-(Chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1806849-03-5)
3-(Chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1806849-03-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways. The presence of a chloromethyl group, a cyano group, and difluoromethyl substituents on the pyridine ring imparts distinct chemical and biological properties to this molecule, making it an intriguing subject for further investigation.
The chloromethyl group in 3-(Chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetic acid is a versatile functional group that can participate in various chemical reactions, such as nucleophilic substitution and cross-coupling reactions. This group can be readily modified to introduce additional functionalities, thereby expanding the scope of potential derivatives and analogs. The cyano group, on the other hand, is known for its strong electron-withdrawing properties, which can influence the electronic distribution within the molecule and affect its reactivity and stability. The difluoromethyl substituent further enhances the molecule's lipophilicity and metabolic stability, making it an attractive candidate for drug development.
Recent studies have highlighted the potential of 3-(Chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in cancer cell proliferation. The unique combination of functional groups in this molecule allows it to interact selectively with target proteins, thereby modulating their activity and potentially leading to therapeutic benefits.
In addition to its potential as a direct therapeutic agent, 3-(Chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetic acid has also been explored as a building block for the synthesis of more complex molecules. Its modular structure enables chemists to introduce various substituents at different positions, facilitating the design of novel compounds with tailored properties. This flexibility is particularly valuable in drug discovery programs where the optimization of lead compounds is crucial for advancing candidates into clinical trials.
The synthesis of 3-(Chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetic acid has been reported using efficient and scalable methods. One common approach involves the sequential addition of reagents to a pyridine core, followed by functional group transformations to introduce the desired substituents. The use of modern synthetic techniques, such as transition-metal catalysis and flow chemistry, has further improved the yield and purity of this compound, making it more accessible for both academic and industrial research.
In terms of safety and handling, it is important to note that while 3-(Chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetic acid is not classified as a hazardous material or controlled substance, standard laboratory practices should be followed when working with this compound. Proper personal protective equipment (PPE) and ventilation should be used to ensure safe handling and storage.
The future prospects for 3-(Chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetic acid are promising. Ongoing research aims to elucidate its mechanism of action at a molecular level and explore its potential applications in treating various diseases. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully harness the therapeutic potential of this compound and bring it closer to clinical use.
In conclusion, 3-(Chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetic acid (CAS No. 1806849-03-5) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and biological activities make it an attractive target for further research and development. As new insights emerge from ongoing studies, this compound is likely to play a significant role in advancing our understanding of disease mechanisms and developing innovative therapeutic strategies.
1806849-03-5 (3-(Chloromethyl)-6-cyano-2-(difluoromethyl)pyridine-4-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)